Cas no 218901-26-9 (Ciwujiatone)

Ciwujiatone structure
Ciwujiatone structure
Product Name:Ciwujiatone
CAS No:218901-26-9
MF:C22H26O9
MW:434.436447620392
CID:3026224
PubChem ID:73981549
Update Time:2024-11-04

Ciwujiatone Chemical and Physical Properties

Names and Identifiers

    • Ciwujiatone
    • 218901-26-9
    • (4-hydroxy-3,5-dimethoxyphenyl)-[(3R,4R,5S)-5-(4-hydroxy-3,5-dimethoxyphenyl)-4-(hydroxymethyl)oxolan-3-yl]methanone
    • CS-0113374
    • AKOS040762645
    • SCHEMBL19413832
    • HY-N7331
    • DA-72252
    • Inchi: 1S/C22H26O9/c1-27-15-5-11(6-16(28-2)20(15)25)19(24)14-10-31-22(13(14)9-23)12-7-17(29-3)21(26)18(8-12)30-4/h5-8,13-14,22-23,25-26H,9-10H2,1-4H3/t13-,14-,22+/m0/s1
    • InChI Key: ANCVHDRNDJRUOT-FBJOKTGGSA-N
    • SMILES: O1C[C@H](C(C2C=C(C(=C(C=2)OC)O)OC)=O)[C@H](CO)[C@H]1C1C=C(C(=C(C=1)OC)O)OC

Computed Properties

  • Exact Mass: 434.15768240g/mol
  • Monoisotopic Mass: 434.15768240g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 124
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: Yellow powder

Ciwujiatone Security Information

Ciwujiatone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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